Cas no 2176843-65-3 (N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide)

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide is a specialized organic compound featuring a benzisothiazole core linked to an acrylamide moiety via an ethyl spacer. This structure imparts unique reactivity, making it valuable in polymer chemistry and pharmaceutical intermediate synthesis. The benzisothiazole group contributes to stability and potential bioactivity, while the acrylamide functionality enables participation in radical polymerization or Michael addition reactions. Its well-defined molecular architecture allows for precise modifications in drug design or material science applications. The compound's balanced lipophilicity and electrophilicity enhance its utility in cross-coupling reactions or as a building block for functionalized polymers. Careful handling is advised due to the reactive acrylamide group.

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide structure

2176843-65-3 structure

Product Name:N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide

CAS No:2176843-65-3

MF:C₁₂H₁₂N₂OS

MW:232.301481246948

CID:5409612

Update Time:2025-05-24

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide
- Inchi： 1S/C12H12N2OS/c1-2-12(15)13-8-7-10-9-5-3-4-6-11(9)16-14-10/h2-6H,1,7-8H2,(H,13,15)
- InChI Key： OSLRCMODRZBFKU-UHFFFAOYSA-N
- SMILES： C(NCCC1C2=C(SN=1)C=CC=C2)(=O)C=C

Experimental Properties

Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 396.0±42.0 °C(Predicted)
pka: 14.35±0.46(Predicted)

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6702273-0.05g	N-[2-(1,2-benzothiazol-3-yl)ethyl]prop-2-enamide	2176843-65-3	95.0%	0.05g	$246.0	2025-03-13

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide

Research Brief on N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide (CAS: 2176843-65-3)

N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide (CAS: 2176843-65-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzisothiazole and propenamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to minimize by-products and enhance scalability, which is critical for its potential industrial application. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) have been employed to confirm the structural integrity and purity of the compound, ensuring reliable results in subsequent biological assays.

In vitro studies have demonstrated that N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide exhibits significant activity in modulating specific neurotransmitter receptors, particularly those involved in the GABAergic system. This suggests its potential utility in treating neurological disorders such as epilepsy and anxiety. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, possibly through the inhibition of key pro-inflammatory cytokines. These findings are supported by molecular docking studies, which highlight the compound's affinity for relevant biological targets.

Further investigations into the pharmacokinetic profile of N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide have revealed favorable absorption and distribution characteristics. The compound demonstrates good bioavailability and crosses the blood-brain barrier efficiently, a critical factor for its application in central nervous system (CNS) disorders. However, metabolic stability and potential drug-drug interactions require further evaluation to fully assess its therapeutic potential and safety profile.

In conclusion, N-[2-(1,2-Benzisothiazol-3-yl)ethyl]-2-propenamide represents a promising candidate for drug development, with its unique chemical structure and multifaceted biological activity. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its therapeutic applications in greater detail. Future studies should focus on in vivo efficacy and toxicity assessments to advance this compound toward clinical trials.